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Compound of Interest

Compound Name:
N-propyl-2-

(propylamino)acetamide

Cat. No.: B3317785 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents is paramount. This document provides a comprehensive, step-

by-step guide for the proper disposal of N-propyl-2-(propylamino)acetamide, ensuring

laboratory safety and regulatory compliance.

Chemical Hazard Profile

N-propyl-2-(propylamino)acetamide is classified with the following hazards:

Harmful if swallowed.[1]

Causes severe skin burns and eye damage.[1]

May cause respiratory irritation.[1]

Due to its corrosive and toxic nature, this compound is considered hazardous waste, and its

disposal is regulated. Improper disposal can lead to serious safety incidents and environmental

contamination.
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Property Value Source

Molecular Formula C8H18N2O PubChem[1]

Molecular Weight 158.24 g/mol PubChem[1]

GHS Hazard Codes H302, H314, H335 PubChem[1]

Core Disposal Principles

The fundamental principle for the disposal of N-propyl-2-(propylamino)acetamide is that it

must be managed as hazardous waste. Under no circumstances should this chemical be

disposed of down the drain or in regular trash.[2][3]

Step-by-Step Disposal Protocol

1. Immediate Waste Containment and Labeling:

Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting waste N-propyl-2-(propylamino)acetamide. High-density polyethylene (HDPE)

containers are generally suitable for corrosive amines.

Labeling: Immediately label the waste container with "Hazardous Waste," the full chemical

name "N-propyl-2-(propylamino)acetamide," and the appropriate hazard pictograms

(Corrosive, Harmful).

Segregation: Keep the waste container for N-propyl-2-(propylamino)acetamide separate

from other waste streams, especially acids and oxidizing agents, to prevent violent reactions.

[4][5]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile or neoprene).

Safety goggles and a face shield.
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A lab coat.

3. In-Lab Storage of Waste:

Store the sealed and labeled waste container in a designated, well-ventilated hazardous

waste accumulation area.

Ensure the storage area is cool and dry, away from direct sunlight and heat sources.[4]

4. Arranging for Professional Disposal:

Disposal of corrosive hazardous waste must be handled by a licensed and insured

hazardous waste disposal company.[6]

Contact your institution's Environmental Health and Safety (EHS) department or a certified

waste management contractor to schedule a pickup.

Provide them with the accurate chemical name and hazard information.

5. Documentation:

Maintain a detailed record of the waste, including the quantity, date of accumulation, and

disposal date, as required by local and federal regulations.

Experimental Protocols for Neutralization (for Professional Use Only)

While on-site neutralization of corrosive waste may be permissible under certain regulations for

less hazardous materials, the multiple hazards of N-propyl-2-(propylamino)acetamide make

this a complex and potentially dangerous process for a standard laboratory setting.[7]

Neutralization should only be attempted by trained professionals at a licensed Treatment,

Storage, and Disposal Facility (TSDF).[6] The general (and simplified) principle for neutralizing

a basic substance like an amine would involve the slow, controlled addition of a dilute acid

(such as citric acid or acetic acid) in a well-ventilated area with continuous monitoring of the pH

until it reaches a neutral range (typically 6-8). However, this process can be exothermic and

produce fumes, reinforcing the need for professional handling.

Disposal Workflow Diagram
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Caption: Disposal workflow for N-propyl-2-(propylamino)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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